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Compound of Interest

Compound Name: Flutemazepam

Cat. No.: B1213982 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to

the Safe Handling, Operation, and Disposal of Flutemazepam.

Flutemazepam, a fluorinated analog of temazepam, is a potent benzodiazepine with significant

hypnotic, sedative, anxiolytic, anticonvulsant, and muscle relaxant properties.[1] Its potency,

approximately 10 times that of diazepam, necessitates stringent safety protocols to protect

laboratory personnel from occupational exposure.[1] This document provides essential,

immediate safety and logistical information, including operational and disposal plans, to ensure

the safe handling of Flutemazepam in a research environment.

Quantitative Data Summary
The following table summarizes the known quantitative data for Flutemazepam. Due to the

limited availability of public toxicity data, information for the related benzodiazepine,

Doxefazepam, is included for reference.
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Property Value Source

Chemical Formula C16H12ClFN2O2 [2]

Molecular Weight 318.73 g/mol [2]

Melting Point 162-163 °C

Boiling Point (Predicted) 550.3 ± 50.0 °C

Density (Predicted) 1.40 ± 0.1 g/cm³

Potency
1 mg Flutemazepam is

equivalent to 10 mg Diazepam
[1]

Elimination Half-Life 9–25 hours (short-acting) [1]

Oral LD50 (Doxefazepam -

Mouse, Rat, Dog)
>2000 mg/kg [3]

Intraperitoneal LD50

(Doxefazepam - Mouse)
746 mg/kg [3]

Intraperitoneal LD50

(Doxefazepam - Rat)
544 mg/kg [3]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure to potent

compounds like Flutemazepam. The following PPE is mandatory when handling

Flutemazepam in powder or solution form:
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PPE Category Specification Rationale

Hand Protection
Double-gloving with nitrile

gloves.

Prevents skin contact and

absorption. Double-gloving

provides an extra layer of

protection in case of a tear or

puncture in the outer glove.

Eye Protection

ANSI Z87.1 compliant safety

glasses with side shields or

chemical splash goggles.

Protects eyes from splashes or

airborne particles.

Body Protection

A disposable, low-permeability

lab coat with long sleeves and

elastic cuffs.

Protects skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95 or higher) should be

used when handling the

powder outside of a

containment enclosure.

Prevents inhalation of airborne

powder particles.

Experimental Protocols: Safe Handling of
Flutemazepam
Adherence to a strict, step-by-step protocol is critical for minimizing the risk of exposure during

routine laboratory operations.

Receiving and Storage
Verification: Upon receipt, verify the container integrity and labeling.

Documentation: Log the receipt of the controlled substance in a dedicated, secure record-

keeping system as per DEA regulations.

Storage: Store Flutemazepam in a securely locked, dedicated safe or cabinet, accessible

only to authorized personnel. The storage location should be in a well-ventilated area, away
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from incompatible materials. Short-term storage can be at 0-4°C, while long-term storage

should be at -20°C.[2]

Weighing and Solution Preparation (to be performed in a
containment enclosure)

Preparation: Before handling the compound, ensure all necessary equipment (spatulas,

weigh boats, solvent, vortex mixer, etc.) is inside the containment enclosure (e.g., a chemical

fume hood or a glove box).

Donning PPE: Put on all required PPE before approaching the containment enclosure.

Weighing: Carefully weigh the desired amount of Flutemazepam powder using an analytical

balance within the enclosure. Use gentle motions to avoid creating airborne dust.

Dissolving: Add the weighed powder to a suitable vessel and add the desired solvent. Cap

the vessel securely.

Mixing: Mix the solution using a vortex mixer or other appropriate method until the powder is

fully dissolved.

Labeling: Clearly label the container with the compound name, concentration, solvent, date

of preparation, and appropriate hazard symbols.

Decontamination: After handling, decontaminate all surfaces and equipment within the

containment enclosure according to established procedures.

Doffing PPE: Remove PPE in a designated area, ensuring not to contaminate skin or

clothing. Dispose of disposable PPE in a designated hazardous waste container.

Operational and Disposal Plans
Spill Response Plan
In the event of a spill, immediate and decisive action is necessary to contain the material and

protect personnel.

Evacuate: Immediately evacuate the affected area and alert others in the vicinity.
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Isolate: Secure the area to prevent unauthorized entry.

Report: Notify the laboratory supervisor and the institution's Environmental Health and Safety

(EHS) department.

Assess: From a safe distance, assess the extent of the spill and any immediate hazards

(e.g., proximity to ignition sources).

Cleanup (for trained personnel only):

Don the appropriate PPE, including respiratory protection.

For a powder spill, gently cover the spill with damp paper towels or a spill absorbent to

avoid raising dust.

For a liquid spill, use an appropriate absorbent material (e.g., spill pillows or pads) to

contain and absorb the liquid.

Carefully collect all contaminated materials into a designated, labeled hazardous waste

container.

Decontaminate the spill area with a suitable cleaning agent, followed by a thorough rinse.

Dispose of all cleanup materials as hazardous waste.

Disposal Plan
As a controlled substance, the disposal of Flutemazepam is regulated by the Drug

Enforcement Administration (DEA).

Segregation: All waste contaminated with Flutemazepam (e.g., unused compound, empty

vials, contaminated PPE, and cleanup debris) must be segregated from other laboratory

waste streams.

Labeling: Waste containers must be clearly labeled as "Hazardous Waste" and include the

name "Flutemazepam."
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DEA Regulations: The disposal of controlled substances must be done through a DEA-

registered reverse distributor. The destruction of the substance must meet the "non-

retrievable" standard, meaning it is permanently altered and rendered unusable.[4]

Record Keeping: Meticulous records of all disposed Flutemazepam must be maintained in

accordance with DEA regulations.

Visualizations
The following diagrams illustrate key workflows for handling Flutemazepam safely.

Standard workflow for handling Flutemazepam.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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